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Compound of Interest

Compound Name: 2-Phenyl-3-butyn-2-ol

Cat. No.: B089498

An In-depth Technical Guide to the Physical Properties of 2-Phenyl-3-butyn-2-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Phenyl-3-butyn-2-ol, a tertiary propargylic alcohol utilized as a building block in organic
synthesis. The document details its melting and boiling points, provides standardized
experimental protocols for their determination, and outlines a significant application in copper-
catalyzed azide-alkyne cycloaddition (CUAAC) reactions, a cornerstone of "click chemistry."

Physical Properties of 2-Phenyl-3-butyn-2-ol

2-Phenyl-3-butyn-2-ol (CAS Number: 127-66-2) is a solid at room temperature. Its primary
physical characteristics are summarized below.
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Property Value Conditions

Melting Point 46-52 °C Varies with purity
47-49 °C (lit)[LI[2]3]

Boiling Point 102-103 °C at 12 mmHg[1][2][3][4]
Molecular Formula C10H100

Molecular Weight 146.19 g/mol

Appearance Solid / Crystals or powder [2][5]

Experimental Protocols

Detailed methodologies for the determination of physical properties and a key synthetic
application are provided below.

Melting Point Determination (Capillary Method)

This protocol describes the standard procedure for determining the melting point range of a
solid organic compound using a capillary tube, which can be heated in a Thiele tube or a
commercial melting point apparatus.

Materials:

2-Phenyl-3-butyn-2-ol sample

Melting point capillary tubes (sealed at one end)

Mortar and pestle

Melting point apparatus (e.g., Mel-Temp) or Thiele tube setup

Heating medium (mineral oil for Thiele tube)

Calibrated thermometer

Procedure:
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e Sample Preparation: Place a small amount of 2-Phenyl-3-butyn-2-ol on a clean, dry
surface. If the sample consists of large crystals, gently crush it into a fine powder using a
mortar and pestle.

o Capillary Tube Packing: Push the open end of a capillary tube into the powdered sample. A
small amount of the solid will enter the tube. Invert the tube and tap it gently on a hard
surface to pack the solid into the sealed end. Repeat until the packed sample is 1-2 mm
high.

o Apparatus Setup (Thiele Tube): Attach the capillary tube to a thermometer using a rubber
band or thread, aligning the sample with the middle of the thermometer bulb. Suspend the
thermometer in a Thiele tube containing heating oil, ensuring the rubber band is above the oil
level.

o Apparatus Setup (Mel-Temp): Insert the thermometer into the designated well of the
apparatus. Place the packed capillary tube into one of the sample channels.

o Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be
used to find an approximate melting point. For an accurate measurement, heat the sample
slowly, ensuring the temperature increases at a rate of 1-2°C per minute as it approaches the
expected melting point.

o Observation and Recording: Record the temperature at which the first drop of liquid appears
(the beginning of the melting range). Continue heating slowly and record the temperature at
which the last crystal of the solid melts completely (the end of the melting range). The
recorded values represent the melting point range.[1][4]

Boiling Point Determination at Reduced Pressure (Thiele
Tube Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid,
particularly at pressures below atmospheric pressure.

Materials:

¢ 2-Phenyl-3-butyn-2-ol sample (melted)
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Small test tube (e.g., fusion tube)

Capillary tube (sealed at one end)

Thiele tube filled with heating oil

Calibrated thermometer

Vacuum source and manometer

Procedure:

o Sample Preparation: Add a few milliliters of the molten 2-Phenyl-3-butyn-2-ol into a small
test tube.

o Capillary Inversion: Place a capillary tube, with its sealed end up, into the liquid in the test
tube.

o Apparatus Setup: Attach the test tube to a thermometer. Suspend the assembly in a Thiele
tube, ensuring the sample is below the oil level. Connect the Thiele tube apparatus to a
vacuum source with a manometer to control and measure the pressure.

e Heating under Reduced Pressure: Evacuate the system to the desired pressure (e.g., 12
mmHg). Begin to gently heat the side arm of the Thiele tube. A convection current will ensure
uniform heating.

e Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the
inverted capillary tube. Continue heating until a rapid and continuous stream of bubbles is
observed.

e Recording the Boiling Point: Turn off the heat and allow the apparatus to cool slowly. The
point at which the bubbling stops and the liquid is drawn back into the capillary tube is the
boiling point of the substance at the recorded pressure. Note the temperature on the
thermometer at this exact moment.[6][7]
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Application in Synthesis: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

2-Phenyl-3-butyn-2-ol serves as a versatile alkyne for CUAAC reactions, a cornerstone of
"click chemistry" used to form stable 1,2,3-triazole linkages. This reaction is widely employed in
drug discovery, bioconjugation, and materials science.[4] The following protocol details the
synthesis of 1-benzyl-4-(2-hydroxy-2-phenylpropan-2-yl)-1H-1,2,3-triazole.

Experimental Workflow: CUAAC Synthesis
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Preparation

Reaction Setup

Prepare Stock Solutions:
- 2-Phenyl-3-butyn-2-ol in THF
- Benzyl Azide in THF
- CuS0a4-5H20 in H20
- Sodium Ascorbate in H20 (Fresh)

Add Alkyne & Azide
Solutions to Vessel

Add Co-solvent
(t-BUOH/H:0)

Add CuSOas Solution

Initiate: Add Sodium
Ascorbate Solution

Stir at Room Temp
(1-4 hours)

Monitor Progress
(TLC / LC-MS)
~—— [

Reaction Complete

Work-up &‘})urification

Dilute with Water

Extract with
Ethyl Acetate

Wash Organic Layer:
- EDTA Solution (removes Cu)
- Brine

Dry over Na2SOa

Concentrate under
Reduced Pressure

Purify by Column
Chromatography

Isolate Pure Triazole Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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